Cas no 6821-09-6 (Aurochrome)

• Product Name: Aurochrome
• CAS No: 6821-09-6
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 2066497
• PubChem ID: 131752075
• Update Time: 2025-04-21

Aurochrome Chemical and Physical Properties

Names and Identifiers

• Aurochrome
• 2-(((3-Methylphenyl)amino)carbonyl)-Benzoic acid
• 5,8:5',8'-Diepoxy-5,5',8,8'-tetrahydro-b,b-carotene
• CHEBI:176091
• 3'-Methyl-Phthalanilic acid
• 2-[(2Z,4Z,6E,8Z,10E,12E,14Z)-15-(4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzouran-2-yl)-6,11-dimethylhexadeca-2,4,6,8,10,12,14-heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzouran
• 2-[[(3-Methylphenyl)amino]carbonyl]-Benzoic acid
• (3-Methylphthalanilic acid
• Tomaset)

• Inchi： 1S/C40H56O2/c1-29(19-13-21-31(3)33-27-35-37(5,6)23-15-25-39(35,9)41-33)17-11-12-18-30(2)20-14-22-32(4)34-28-36-38(7,8)24-16-26-40(36,10)42-34/h11-14,17-22,27-28,33-34H,15-16,23-26H2,1-10H3/b12-11-,19-13-,20-14+,29-17+,30-18+,31-21-,32-22-
• InChI Key： JLFOTJPFBATTLK-KBGQBOCOSA-N
• SMILES： O1C(/C(=C\C=C/C(=C/C=C\C=C(/C)\C=C\C=C(\C)/C2C=C3C(C)(C)CCCC3(C)O2)/C)/C)C=C2C(C)(C)CCCC12C

Computed Properties

• Exact Mass: 568.42803102g/mol
• Monoisotopic Mass: 568.42803102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids
• Tetraterpenoids